3-Amino-5-(2,5-dichlorophenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-(2,5-dichlorophenyl)benzoic acid
• InChI: InChI=1S/C13H9Cl2NO2/c14-9-1-2-12(15)11(6-9)7-3-8(13(17)18)5-10(16)4-7/h1-6H,16H2,(H,17,18)
• InChI Key: LPCFCHTUQVUMNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C2=CC(=CC(=C2)N)C(=O)O)Cl
• Molecular Formula: C13H9Cl2NO2
• DSSTOX Substance ID: DTXSID30691228
• Molecular Weight: 282.12 g/mol
• CAS RN: 1261992-77-1

Description

3-Amino-5-(2,5-dichlorophenyl)benzoic acid, 95% (3-Amino-5-DCPA) is an organic compound with a wide range of applications in the scientific community. It is a white crystalline solid with a molecular weight of 308.09 g/mol and a melting point of 142-145°C. 3-Amino-5-DCPA is a versatile compound that can be used in a variety of laboratory experiments and applications.

Scientific Research Applications

3-Amino-5-DCPA has a wide range of applications in the scientific community. It is commonly used in the synthesis of various organic compounds and has been used in the synthesis of pharmaceuticals, dyes, and fragrances. It is also used as a reagent in the analysis of proteins and peptides, as well as in the synthesis of fluorescent dyes. Additionally, 3-Amino-5-DCPA has been used in the synthesis of polymers, as well as in the development of new materials.

Mechanism of Action

The mechanism of action of 3-Amino-5-DCPA is not fully understood. It is believed to act as a chelating agent, which is a compound that binds to metal ions and forms a complex. This complex can then be used in a variety of reactions and applications. Additionally, 3-Amino-5-DCPA has been shown to act as an inhibitor of certain enzymes, which can be useful in the study of enzyme kinetics.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Amino-5-DCPA are not fully understood. It has been shown to have some toxic effects in animal models, but the exact mechanism of action is not known. Additionally, it has been shown to interact with certain enzymes and proteins, which could have potential implications for drug development.

Advantages and Limitations for Lab Experiments

3-Amino-5-DCPA has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is widely available. Additionally, it is a versatile compound that can be used in a variety of applications. However, it is important to note that 3-Amino-5-DCPA has some toxic effects and should be handled with caution.

Future Directions

The future of 3-Amino-5-DCPA is promising. Further research is needed to better understand the biochemical and physiological effects of this compound, as well as its potential applications in drug development. Additionally, further research is needed to explore the potential of 3-Amino-5-DCPA as a chelating agent and its potential applications in materials science. Finally, further research is needed to explore the potential of 3-Amino-5-DCPA as an inhibitor of certain enzymes and its potential implications for enzyme kinetics.

Synthesis Methods

The synthesis of 3-Amino-5-DCPA is a simple two-step reaction that requires the use of commercially available materials. The first step involves the reaction of 2,5-dichlorobenzoic acid and ammonium hydroxide in an aqueous solution. This reaction yields 3-amino-5-dichlorobenzoic acid. The second step involves the reaction of 3-amino-5-dichlorobenzoic acid and sodium nitrite in an aqueous solution to yield 3-amino-5-dichlorophenylbenzoic acid.